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Introduction
EVT801 is a potent and selective, orally available inhibitor of Vascular Endothelial Growth

Factor Receptor 3 (VEGFR-3).[1][2] It plays a crucial role in tumor (lymph)angiogenesis, the

formation of new blood and lymphatic vessels that are essential for tumor growth and

metastasis.[2][3][4] EVT801 has demonstrated significant anti-tumor effects in various

preclinical models by not only inhibiting VEGF-C-induced endothelial cell proliferation but also

by modulating the tumor microenvironment to reduce hypoxia and suppress

immunosuppressive cells.[1][3][4] Furthermore, EVT801 shows a synergistic effect when

combined with immune checkpoint therapies.[1]

These application notes provide detailed protocols for a suite of cell-based assays to

characterize the in vitro activity of EVT801, enabling researchers to assess its potency,

selectivity, and mechanism of action.
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The following tables summarize the quantitative data on the inhibitory activity of EVT801 in

various cell-based assays.

Table 1: EVT801 Inhibition of VEGFR Autophosphorylation in HEK293 Cells

Target IC50 (nM)

VEGFR-3 39[1]

VEGFR-2 260[1]

VEGFR-1 2130[1]

Table 2: EVT801 Inhibition of VEGF-Induced Endothelial Cell Proliferation (hLMVEC)

Stimulant EVT801 IC50 (nM)

VEGF-C 15[3]

VEGF-D 8[3]

VEGF-A 155[3]

Table 3: EVT801 Inhibition of VEGF-C-Induced ERK1/2 Phosphorylation in hLMVEC

Assay IC50 (nM)

pERK1/2 Inhibition 13[3]

Signaling Pathway
The binding of VEGF-C or VEGF-D to VEGFR-3 triggers the dimerization and

transphosphorylation of the receptor, which in turn activates downstream signaling cascades,

most notably the RAS-RAF-MEK-ERK pathway, promoting lymphangiogenesis.[3] EVT801
selectively inhibits VEGFR-3, thereby blocking these downstream signals.
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VEGF-C/VEGFR-3 signaling pathway and the inhibitory action of EVT801.

Experimental Workflow
A general workflow for evaluating the anti-angiogenic properties of EVT801 using a series of in

vitro cell-based assays is depicted below.
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General experimental workflow for in vitro evaluation of EVT801.

Experimental Protocols
VEGFR Phosphorylation Assay
This assay determines the ability of EVT801 to inhibit the autophosphorylation of VEGFR-1, -2,

and -3.

Materials:

HEK293 cells transiently expressing human VEGFR-1, VEGFR-2, or VEGFR-3

Cell culture medium (e.g., DMEM) with 10% FBS
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Assay medium (serum-free DMEM)

Recombinant human VEGF-A, VEGF-C

EVT801

Lysis buffer

Phospho-VEGFR specific antibodies and total VEGFR antibodies

Secondary antibodies conjugated to HRP

Chemiluminescent substrate

96-well cell culture plates

Protocol:

Seed HEK293 cells expressing the desired VEGFR into 96-well plates at a density of

~40,000 cells per well and incubate overnight.

The following day, replace the growth medium with 50 µL of assay medium and incubate for

1 hour.

Prepare serial dilutions of EVT801 in assay medium.

Add 25 µL of the EVT801 dilutions to the cells and incubate for 1 hour.

Add 25 µL of the appropriate VEGF ligand (e.g., VEGF-C for VEGFR-3) to a final

concentration that induces robust phosphorylation.

Incubate for 5-10 minutes at 37°C.

Aspirate the medium and lyse the cells with lysis buffer.

Quantify total and phosphorylated VEGFR levels using a suitable method such as ELISA or

Western blot.
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Endothelial Cell Proliferation Assay
This assay measures the effect of EVT801 on the proliferation of human lymphatic

microvascular endothelial cells (hLMVEC) stimulated by various VEGF ligands.

Materials:

Human Lymphatic Microvascular Endothelial Cells (hLMVEC)

Endothelial cell growth medium (e.g., EGM-2MV)

Basal medium (e.g., EBM-2) with 0.5% FBS

Recombinant human VEGF-A, VEGF-C, VEGF-D

EVT801

Cell proliferation reagent (e.g., CellTiter-Glo®)

96-well cell culture plates

Protocol:

Seed hLMVECs in a 96-well plate at a density of 5,000 cells/well in complete growth medium

and allow them to attach overnight.

The next day, replace the medium with basal medium containing 0.5% FBS and starve the

cells for 4-6 hours.

Prepare serial dilutions of EVT801 in basal medium.

Add the EVT801 dilutions to the cells, followed by the addition of the respective VEGF ligand

(VEGF-A, VEGF-C, or VEGF-D) at a pre-determined optimal concentration.

Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

Assess cell proliferation using a suitable reagent according to the manufacturer's

instructions.
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ERK1/2 Phosphorylation Assay
This assay evaluates the inhibitory effect of EVT801 on the downstream signaling molecule

ERK1/2 in endothelial cells.

Materials:

Human Lymphatic Microvascular Endothelial Cells (hLMVEC)

Endothelial cell growth medium

Basal medium with 0.5% FBS

Recombinant human VEGF-C

EVT801

Lysis buffer

Phospho-ERK1/2 and total ERK1/2 antibodies

96-well cell culture plates

Protocol:

Seed hLMVECs in a 96-well plate and grow to 80-90% confluency.

Starve the cells in basal medium with 0.5% FBS for 4-6 hours.

Pre-treat the cells with serial dilutions of EVT801 for 1 hour.

Stimulate the cells with an optimal concentration of VEGF-C for 10 minutes.

Immediately lyse the cells and determine the levels of phosphorylated and total ERK1/2

using an appropriate method like a cell-based ELISA or Western blot.[5]

Endothelial Cell Migration (Scratch) Assay
This assay assesses the ability of EVT801 to inhibit the migration of endothelial cells.
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Materials:

Human Umbilical Vein Endothelial Cells (HUVECs) or hLMVECs

Endothelial cell growth medium

Basal medium

Mitomycin C (optional, to inhibit proliferation)

P200 pipette tip or a dedicated scratch tool

6-well or 12-well plates

Microscope with a camera

Protocol:

Seed endothelial cells in 6-well or 12-well plates and grow them to form a confluent

monolayer.

(Optional) Treat the cells with mitomycin C (e.g., 10 µg/mL) for 2 hours to inhibit cell

proliferation.

Create a "scratch" or a cell-free gap in the monolayer using a sterile p200 pipette tip.[6]

Gently wash the wells with basal medium to remove dislodged cells.

Add basal medium containing different concentrations of EVT801 and a pro-migratory

stimulus (e.g., VEGF-C).

Capture images of the scratch at time 0 and at regular intervals (e.g., every 4-8 hours) for up

to 24-48 hours.[7]

Quantify the rate of cell migration by measuring the change in the width of the cell-free area

over time.

Endothelial Cell Tube Formation Assay
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This assay evaluates the effect of EVT801 on the ability of endothelial cells to form capillary-

like structures in vitro.[8][9][10]

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial cell growth medium

Basal medium

Growth factor-reduced Matrigel®

EVT801

96-well plates

Microscope with a camera

Calcein AM (optional, for fluorescence imaging)

Protocol:

Thaw growth factor-reduced Matrigel® on ice and coat the wells of a pre-chilled 96-well plate

with 50 µL of Matrigel® per well.[8]

Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel® to solidify.

Harvest HUVECs and resuspend them in basal medium at a density of 1-2 x 10^5 cells/mL.

Mix the cell suspension with different concentrations of EVT801 and a pro-angiogenic

stimulus (e.g., VEGF-A).

Seed 100 µL of the cell suspension mixture onto the solidified Matrigel®.

Incubate the plate for 4-18 hours at 37°C.[8]

Visualize and capture images of the tube-like structures using a microscope.
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Quantify the extent of tube formation by measuring parameters such as the number of

junctions, total tube length, and number of loops.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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